N-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide

• IUPAC Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-ethylsulfonylbenzamide
• InChI: InChI=1S/C18H18N2O3S2/c1-4-25(22,23)14-8-6-13(7-9-14)17(21)20-18-19-16-12(3)11(2)5-10-15(16)24-18/h5-10H,4H2,1-3H3,(H,19,20,21)
• InChI Key: DFCXYWMTMUGMEH-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=CC(=C3C)C
• Molecular Formula: C18H18N2O3S2
• Molecular Weight: 374.5 g/mol
• CAS No.: 886938-78-9

Description

N-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide, also known as DMXAA, is a small molecule that has been the subject of extensive research due to its potential therapeutic applications. DMXAA was initially identified as a promising anti-cancer agent, but subsequent studies have revealed its potential for treating other diseases as well. In

Scientific Research Applications

Synthesis and Electrophysiological Activity Research on the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides and benzene-sulfonamides has shown that certain compounds within this category exhibit potency in in vitro Purkinje fiber assays, suggesting potential applications in the development of selective class III electrophysiological agents. This could imply similar research pathways for N-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide in exploring cardiac applications (Morgan et al., 1990).

Antimalarial and COVID-19 Applications A theoretical investigation into antimalarial sulfonamides for COVID-19 drug applications using computational calculations and molecular docking studies highlights the potential of sulfonamide compounds in addressing critical health challenges. The research into antimalarial activity and ADMET properties of synthesized sulfonamide compounds suggests a broader spectrum of therapeutic research applications, possibly encompassing compounds like this compound (Fahim & Ismael, 2021).

Photovoltaic Performance Improvement In the field of materials science, research into the morphology control in polycarbazole-based bulk heterojunction solar cells shows how incremental increases in specific solvents can improve photovoltaic performance. This study indicates the relevance of chemical compound modifications in enhancing energy conversion efficiencies, which could inspire similar research on the optimization of electronic materials using derivatives of this compound (Chu et al., 2011).

Anticancer Activity The design, synthesis, and evaluation of N-substituted phenylbenzamides for anticancer activity presents a methodological framework that could be applicable to exploring the anticancer potential of this compound. Such research underlines the importance of chemical modifications in discovering new therapeutic agents (Ravinaik et al., 2021).

Novel Insecticidal Activity Studies on flubendiamide and its unique insecticidal properties against lepidopterous pests demonstrate the potential for novel chemical structures to contribute to agricultural sciences. Research into the insecticidal activity of structurally unique compounds, like this compound, could uncover new agents for pest management (Tohnishi et al., 2005).